Cas no 1806423-20-0 (Ethyl 3-methoxy-2-(trifluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 3-methoxy-2-(trifluoromethyl)pyridine-4-acetate
• CAS No: 1806423-20-0
• MF: C₁₁H₁₂F₃NO₃
• MW: 263.213093757629
• CID: 4907465
• Update Time: 2025-05-24

Ethyl 3-methoxy-2-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-methoxy-2-(trifluoromethyl)pyridine-4-acetate

• Inchi： 1S/C11H12F3NO3/c1-3-18-8(16)6-7-4-5-15-10(9(7)17-2)11(12,13)14/h4-5H,3,6H2,1-2H3
• InChI Key： YKFOVZUIMWJWNH-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=CN=1)CC(=O)OCC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 283
• XLogP3: 1.9
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-methoxy-2-(trifluoromethyl)pyridine-4-acetate

Ethyl 3-methoxy-2-(trifluoromethyl)pyridine-4-acetate: A Comprehensive Overview

Ethyl 3-methoxy-2-(trifluoromethyl)pyridine-4-acetate, with the CAS number 1806423-20-0, is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemicals. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and applications in drug discovery and pest control. The molecule features a pyridine ring substituted with a methoxy group at position 3, a trifluoromethyl group at position 2, and an ethyl acetate group at position 4. These substituents collectively influence the compound's physicochemical properties, stability, and bioavailability.

The pyridine ring serves as the core structure of this compound, providing a rigid framework that facilitates interactions with biological targets. The methoxy group at position 3 introduces electron-donating effects, which can enhance the compound's solubility and improve its pharmacokinetic profile. Meanwhile, the trifluoromethyl group at position 2 imparts strong electron-withdrawing effects, increasing the molecule's lipophilicity and potentially enhancing its ability to cross cellular membranes. The ethyl acetate group at position 4 acts as a protecting group during synthesis and can be easily modified to introduce additional functionality.

Recent studies have highlighted the potential of Ethyl 3-methoxy-2-(trifluoromethyl)pyridine-4-acetate as a lead compound in the development of novel insecticides. Researchers have demonstrated that this compound exhibits potent activity against several agricultural pests, including aphids and whiteflies, without causing significant harm to non-target organisms. Its unique combination of electronic effects and structural features makes it an attractive candidate for further optimization in agrochemical applications.

In terms of synthesis, Ethyl 3-methoxy-2-(trifluoromethyl)pyridine-4-acetate is typically prepared through a multi-step process involving nucleophilic aromatic substitution and esterification reactions. The introduction of the trifluoromethyl group requires careful control of reaction conditions to ensure regioselectivity and minimize side reactions. Advanced techniques such as microwave-assisted synthesis have been employed to streamline the production process, making it more efficient and scalable for industrial applications.

From a medicinal chemistry perspective, this compound has shown promise as a scaffold for designing new kinase inhibitors. Preclinical studies suggest that Ethyl 3-methoxy-2-(trifluoromethyl)pyridine-4-acetate can modulate key signaling pathways involved in cancer progression, making it a valuable tool for drug discovery efforts. Its ability to penetrate cellular membranes efficiently due to the trifluoromethyl group's lipophilic nature further enhances its potential as a therapeutic agent.

Moreover, computational modeling studies have provided insights into the molecular interactions that govern this compound's bioactivity. Docking simulations reveal that Ethyl 3-methoxy-2-(trifluoromethyl)pyridine-4-acetate can form favorable interactions with target proteins through hydrogen bonding and hydrophobic interactions. These findings underscore the importance of its structural features in determining its biological activity and provide guidance for further structural modifications.

In conclusion, Ethyl 3-methoxy-2-(trifluoromethyl)pyridine-4-acetate (CAS No: 1806423-20-0) is a versatile compound with significant potential in both agrochemicals and medicinal chemistry. Its unique combination of substituents offers opportunities for further optimization and application in diverse fields. As research continues to uncover its full potential, this compound is poised to play a crucial role in advancing innovative solutions for pest control and disease treatment.